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Compound of Interest

Compound Name: Solvent Red 149

Cat. No.: B1293832

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Red 149, a fluorescent dye belonging to the anthrapyridone class, presents a
promising option as a tracer for qualitative and quantitative flow visualization in a variety of fluid
dynamics experiments.[1][2] Its notable characteristics include high thermal stability, good light
fastness, and excellent solubility in organic solvents, making it suitable for applications
involving oils, lubricants, and other non-aqueous fluids.[3][4] These application notes provide a
comprehensive overview of the known properties of Solvent Red 149, along with detailed
protocols for its use in Laser-Induced Fluorescence (LIF) for fluid dynamics studies.

Physicochemical and Photophysical Properties

A summary of the key properties of Solvent Red 149 is presented in the table below. It is
important to note that while some data is readily available from manufacturers, specific
photophysical parameters crucial for quantitative LIF, such as the fluorescence quantum yield
and precise emission maximum, are not widely published and may require experimental
determination for specific solvents and concentrations.
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Value

References

Chemical Name

6-(Cyclohexylamino)-3-methyl-
3H-naphtho[1,2,3-de]quinoline-
2,7-dione

[5]

Fluorescent Red HFG, C.I.

Synonyms 674700 [3]
CAS Number 21295-57-8, 71902-18-6 [6]
Molecular Formula C23H22N202 [6]
Molecular Weight 358.43 g/mol [6]
Appearance Red powder [6]

Absorption Maximum (in
Ethanol)

~442 nm, with weaker bands
at ~573 nm and ~617 nm

[7]

Emission Maximum

Not explicitly found in
searches. Expected to be in
the red region of the spectrum,
likely > 600 nm.

Fluorescence Quantum Yield

Not explicitly found in

searches.

Solubility

Soluble in organic solvents
(e.g., ethanol, acetone);
Insoluble in water. Specific
solubility in g/L for fluids like
silicone oil is not readily

available.

[2](5]

Heat Resistance

Up to 300°C in plastics

[3]

Light Fastness

Good (Grade 6-7 on a scale of
1-8)

[3]

Experimental Protocols
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Preparation of Stock and Working Solutions

A critical step for accurate and reproducible LIF measurements is the careful preparation of the
tracer dye solutions.

Objective: To prepare a concentrated stock solution of Solvent Red 149 and dilute it to the
desired working concentration for the fluid dynamics experiment.

Materials:
» Solvent Red 149 powder
o Appropriate solvent (e.g., ethanol, isopropanol, silicone oil)
e Volumetric flasks
o Pipettes
e Analytical balance
e Magnetic stirrer and stir bar
» Ultrasonic bath (optional)
Protocol:
e Stock Solution Preparation (e.g., 1 g/L):
1. Accurately weigh 10 mg of Solvent Red 149 powder using an analytical balance.
2. Transfer the powder to a 10 mL volumetric flask.
3. Add a small amount of the chosen solvent to dissolve the powder.
4. Use a magnetic stirrer or sonication to ensure complete dissolution.
5. Once dissolved, fill the volumetric flask to the 10 mL mark with the solvent.

6. Stopper the flask and invert several times to ensure homogeneity.
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7. Store the stock solution in a dark, sealed container to prevent photodegradation and
solvent evaporation.

e Working Solution Preparation:

1. Determine the desired working concentration. For LIF, concentrations are typically in the
range of 0.1 to 10 mg/L, but the optimal concentration will depend on the specific
experimental setup (e.g., laser power, camera sensitivity, path length).

2. Use the stock solution to prepare the working solution by serial dilution. For example, to
prepare a 1 mg/L working solution from a 1 g/L stock, pipette 10 pL of the stock solution
into a 10 mL volumetric flask and fill with the solvent.

3. Thoroughly mix the working solution.

Laser-Induced Fluorescence (LIF) Measurement

This protocol outlines a general procedure for performing planar LIF to visualize the
concentration of Solvent Red 149 in a fluid flow.

Objective: To obtain a 2D map of the tracer concentration in a region of interest within the flow.

Materials and Equipment:

Flow system (e.g., microfluidic chip, flow cell, wind tunnel with a liquid-seeded flow)
e Working solution of Solvent Red 149 in the experimental fluid

e Pulsed or continuous-wave laser with a wavelength that overlaps with the absorption
spectrum of Solvent Red 149 (e.g., a 532 nm Nd:YAG laser can excite the longer
wavelength absorption bands).

» Sheet-forming optics (e.g., cylindrical and spherical lenses) to create a thin laser sheet.
e CCD or sCMOS camera with high sensitivity in the red spectral region.

e Long-pass or band-pass optical filter to block scattered laser light and transmit the
fluorescence signal.
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e Image acquisition and processing software.
Protocol:
e System Setup:

1. Position the laser and sheet-forming optics to illuminate the desired cross-section of the
flow.

2. Mount the camera perpendicular to the laser sheet.
3. Place the optical filter in front of the camera lens.
e Image Acquisition:
1. Fill the flow system with the working solution of Solvent Red 149.
2. Turn on the laser and the camera.

3. Adjust the camera's exposure time and gain to obtain a good signal-to-noise ratio without
saturating the detector.

4. Acquire a set of "dark” images with the laser off to measure the background noise.

5. Acquire a set of "flat-field" images of a uniform concentration of the dye to correct for non-
uniformities in the laser sheet and camera response.

6. Initiate the flow and acquire a time-series of images of the fluorescence distribution.
e Image Processing:
1. Subtract the average dark image from each fluorescence image.

2. Divide the corrected fluorescence images by the flat-field image to account for illumination
and detection non-uniformities.

3. The resulting image intensity should be proportional to the concentration of Solvent Red
149, assuming a linear relationship between fluorescence and concentration.
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Caption: Experimental workflow for using Solvent Red 149 in LIF.
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Caption: Principle of Laser-Induced Fluorescence (LIF) with a tracer dye.

Considerations and Future Work

e Quantitative Measurements: For accurate quantitative measurements of concentration or
temperature, a thorough characterization of Solvent Red 149's photophysical properties in
the specific experimental solvent is essential. This includes measuring the absorption and
emission spectra, fluorescence quantum yield, and their dependence on temperature.

o Temperature Effects: The fluorescence intensity of many dyes is temperature-dependent
(thermal quenching). If the fluid temperature varies significantly in the experiment, this effect
must be calibrated and accounted for to avoid errors in concentration measurements.
Alternatively, a two-color LIF approach with a temperature-insensitive reference dye could be
employed.

o Photostability: While Solvent Red 149 is reported to have good light fastness, its
photostability under intense laser illumination should be evaluated for long-duration
experiments to ensure that photobleaching does not significantly affect the results.
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o Solvent Effects: The photophysical properties of fluorescent dyes can be sensitive to the
solvent environment (polarity, viscosity). It is crucial to perform all calibrations in the same
solvent used for the experiment.

By following these guidelines and performing the necessary calibrations, researchers can
effectively utilize Solvent Red 149 as a valuable tracer dye for a wide range of fluid dynamics
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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